3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate

• IUPAC Name: [3-(4-bromophenyl)-4-oxochromen-7-yl] 4-nitrobenzoate
• InChI: InChI=1S/C22H12BrNO6/c23-15-5-1-13(2-6-15)19-12-29-20-11-17(9-10-18(20)21(19)25)30-22(26)14-3-7-16(8-4-14)24(27)28/h1-12H
• InChI Key: KJQHKTSFTOOGDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=COC3=C(C2=O)C=CC(=C3)OC(=O)C4=CC=C(C=C4)[N+](=O)[O-])Br
• Molecular Formula: C22H12BrNO6
• Molecular Weight: 466.2 g/mol

Description

3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of flavonoids, which are known for their antioxidant and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate involves its ability to scavenge free radicals and reduce oxidative stress. It also inhibits the activity of various enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. Additionally, it modulates various signaling pathways such as the NF-κB pathway, which plays a crucial role in inflammation and cancer.
Biochemical and physiological effects:
Studies have shown that 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate exhibits various biochemical and physiological effects such as reducing oxidative stress, inflammation, and cell proliferation. It also induces apoptosis in cancer cells and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate in lab experiments is its high solubility in water, which makes it easy to administer to cells and animals. However, one of the limitations is its low bioavailability, which may limit its therapeutic efficacy in vivo.

Future Directions

There are several future directions for research on 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate. One area of focus is the development of more potent analogs with improved bioavailability and therapeutic efficacy. Another direction is the investigation of its potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to elucidate its mechanism of action and its effects on other signaling pathways.

Scientific Research Applications

3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and neurodegenerative disorders. It has been shown to possess antioxidant, anti-inflammatory, and anti-cancer properties. It also exhibits neuroprotective effects and has the potential to be used as a therapeutic agent for the treatment of Alzheimer's disease.